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Compound of Interest

Compound Name: 2,2-Dimethoxypropane

Cat. No.: B042991 Get Quote

Introduction
2,2-Dimethoxypropane (DMP), also known as acetone dimethyl acetal, is a versatile organic

compound with the chemical formula C5H12O2.[1] It is a colorless liquid with a characteristic

fruity odor. DMP serves as a crucial reagent in various chemical transformations, most notably

as a dehydrating agent and as a protecting group for 1,2- and 1,3-diols in multi-step organic

synthesis. Its role in the preparation of intermediates for pharmaceuticals, including vitamins A

and E, and various carotenoids, underscores its importance in drug development and fine

chemical manufacturing.[1][2] This guide provides a comprehensive overview of the

physicochemical properties of 2,2-dimethoxypropane, detailed experimental protocols for its

synthesis and application, and visual representations of key chemical processes.

Physicochemical Properties of 2,2-
Dimethoxypropane
The following tables summarize the key physical and chemical properties of 2,2-
dimethoxypropane, providing essential data for its handling, application in reactions, and

purification.
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Identifier Value

Molecular Formula C5H12O2[1][3]

Molecular Weight 104.15 g/mol [1][3][4][5]

CAS Number 77-76-9[4][5][6]

EC Number 201-056-0[4][5]

IUPAC Name 2,2-dimethoxypropane[1]

Synonyms Acetone dimethyl acetal, DMP[1][4][6]

Physical Property Value

Appearance Colorless liquid[1][5]

Boiling Point 83 °C (lit.)[3][5][7]

Melting Point -47 °C[4][7]

Density 0.847 g/mL at 25 °C (lit.)[3][5]

Refractive Index (n20/D) 1.378 (lit.)[3][5]

Vapor Pressure 60 mmHg (15.8 °C)[5]

Flash Point -10 °C[4]

Solubility
Soluble in ether and alcohol; slightly soluble in

water.[7]

Core Applications in Research and Development
2,2-Dimethoxypropane's utility in a laboratory setting is primarily centered on two key

functions:

Protection of Diols: In the synthesis of complex molecules, such as natural products and

active pharmaceutical ingredients, it is often necessary to mask reactive functional groups to

prevent unwanted side reactions. DMP is widely used to protect 1,2- and 1,3-diols by

converting them into cyclic acetals (specifically, acetonides).[1][8] These acetonide protecting
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groups are stable under a variety of non-acidic conditions, including exposure to bases,

nucleophiles, and reducing agents, and can be readily removed under mild acidic conditions.

[9]

Dehydrating Agent: DMP reacts quantitatively with water in the presence of an acid catalyst

to form acetone and methanol, which are volatile and can be easily removed.[5] This

property makes it an excellent water scavenger for sensitive reactions.[1][5] It is also

employed as a chemical dehydrating agent for biological samples in histology, proving more

efficient than traditional ethanol dehydration for preparing specimens for microscopy.[1][10]

Experimental Protocols
Synthesis of 2,2-Dimethoxypropane
The industrial synthesis of 2,2-dimethoxypropane is typically achieved through the acid-

catalyzed reaction of acetone with methanol.[1] The following is a representative laboratory-

scale protocol.

Materials:

Methanol (500 g)

Acetone (275 g)

Sulfuric acid (5 g, catalyst)

Four-neck flask (1000 ml) equipped with a mechanical stirrer, thermometer, and condenser.

Brine bath for cooling.

Procedure:

Combine 500 g of methanol and 275 g of acetone in the four-neck flask.

Stir the mixture and cool it to 15°C using a brine bath.

Slowly add 5 g of sulfuric acid as a catalyst. The reaction is exothermic, so maintain the

temperature at 15°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Protection_of_1_2_Diols_with_1_3_Dimethoxy_2_2_dimethylpropane.pdf
https://en.wikipedia.org/wiki/2,2-Dimethoxypropane
https://www.atamanchemicals.com/2-2-dimethoxypropane_u33058/
https://en.wikipedia.org/wiki/2,2-Dimethoxypropane
https://www.atamanchemicals.com/2-2-dimethoxypropane_u33058/
https://pubmed.ncbi.nlm.nih.gov/10190257/
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.atamanchemicals.com/2-2-dimethoxypropane_u33058/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the reaction to proceed for approximately 2 hours.

Upon completion, filter the crude product.

Neutralize the mother liquor, followed by extractive distillation and rectification to obtain the

purified 2,2-dimethoxypropane.[6]

Expected Outcome: This method can yield up to 170 g of 2,2-dimethoxypropane with a purity

of 99% and a yield of 90%.[6]

Protection of a 1,2-Diol using 2,2-Dimethoxypropane
(Acetonide Formation)
This protocol describes a general procedure for the protection of a 1,2-diol as an acetonide.

Materials:

1,2-diol (1 equivalent)

2,2-dimethoxypropane (can be used as both reagent and solvent)

Acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH), pyridinium p-toluenesulfonate (PPTS), or

iodine)

Anhydrous solvent (e.g., acetone, dichloromethane)

Round-bottom flask

Magnetic stirrer

Procedure:

Dissolve the 1,2-diol in 2,2-dimethoxypropane (or a suitable anhydrous solvent).

Add a catalytic amount of the acid catalyst (e.g., p-TsOH).

Stir the reaction mixture at room temperature.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, quench the catalyst with a mild base (e.g., triethylamine or a

saturated solution of sodium bicarbonate).

Remove the solvent under reduced pressure.

Purify the resulting acetonide by column chromatography if necessary.

Reaction Pathways and Experimental Workflows
Mechanism of Acetonide Formation
The acid-catalyzed reaction of a diol with 2,2-dimethoxypropane proceeds through a well-

established mechanism. The following diagram illustrates this chemical pathway.

Protonation and Carbocation Formation

Nucleophilic Attack by Diol

Cyclization and Deprotonation

2,2-Dimethoxypropane Protonated DMP H+ Oxocarbenium Ion
(Resonance Stabilized)

 - CH3OH Hemiketal Intermediate + 1,2-Diol

Methanol

1,2-Diol

Protonated Hemiketal H+ Protonated Acetonide - CH3OH Acetonide Product - H+

Methanol

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed acetonide formation.

General Experimental Workflow for Diol Protection
The following diagram outlines a typical workflow for the protection of a diol using 2,2-
dimethoxypropane in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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